![molecular formula C11H7ClFNO2S B2940234 2-(2-Chloro-6-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid CAS No. 927974-21-8](/img/structure/B2940234.png)
2-(2-Chloro-6-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Chloro-6-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a thiazole derivative and is also known as CFMTI or CFMTIA. CFMTIA is synthesized by various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
CFMTIA works by inhibiting the activity of bacterial DNA gyrase and topoisomerase IV enzymes, which are essential for DNA replication and cell division. The inhibition of these enzymes leads to the death of bacterial cells. CFMTIA has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
CFMTIA has been shown to have low toxicity and good bioavailability. In animal studies, CFMTIA has been shown to have a good pharmacokinetic profile and is rapidly absorbed and distributed in the body. CFMTIA has also been shown to have good solubility in water and other solvents.
Advantages and Limitations for Lab Experiments
CFMTIA has several advantages in lab experiments, including its low toxicity, good bioavailability, and good solubility. However, the limitations of CFMTIA include its high cost and the need for specialized equipment and expertise for its synthesis.
Future Directions
CFMTIA has potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and pharmaceuticals. Future studies could focus on the development of new CFMTIA derivatives with improved pharmacological properties. Further studies could also investigate the potential use of CFMTIA as a diagnostic tool for various diseases. Additionally, studies could focus on the development of new synthesis methods for CFMTIA to reduce its cost and increase its accessibility.
Synthesis Methods
The synthesis of CFMTIA is achieved by various methods, including the reaction of 2-chloro-6-fluoroaniline with 2-bromo-4-methylthiazole, followed by cyclization and carboxylation. Another method involves the reaction of 2-chloro-6-fluoroaniline with 4-methylthiazol-2-amine, followed by cyclization and carboxylation. CFMTIA can also be synthesized by other methods, including the use of different starting materials and reaction conditions.
Scientific Research Applications
CFMTIA has shown potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and pharmaceuticals. The compound has been studied for its antibacterial, antifungal, and anticancer properties. CFMTIA has also been investigated for its potential use as a diagnostic tool for various diseases.
properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClFNO2S/c1-5-9(11(15)16)17-10(14-5)8-6(12)3-2-4-7(8)13/h2-4H,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQZFUHBUZBIHEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=C(C=CC=C2Cl)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClFNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Chloro-6-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.